Cas no 1804842-87-2 (Ethyl 3-bromo-2-fluoro-4-nitrobenzoate)

• Product Name: Ethyl 3-bromo-2-fluoro-4-nitrobenzoate
• CAS No: 1804842-87-2
• MF: C₉H₇BrFNO₄
• MW: 292.05858540535
• CID: 4974031
• Update Time: 2025-10-29

Ethyl 3-bromo-2-fluoro-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-fluoro-4-nitrobenzoate

• Inchi： 1S/C9H7BrFNO4/c1-2-16-9(13)5-3-4-6(12(14)15)7(10)8(5)11/h3-4H,2H2,1H3
• InChI Key： DYJIFXSRBBWSLY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)OCC)=C1F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 3-bromo-2-fluoro-4-nitrobenzoate

Ethyl 3-bromo-2-fluoro-4-nitrobenzoate: A Comprehensive Overview

Ethyl 3-bromo-2-fluoro-4-nitrobenzoate, with the CAS number 1804842-87-2, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group and a nitro group at the 4-position, along with bromine and fluorine substituents at the 3 and 2 positions, respectively. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of Ethyl 3-bromo-2-fluoro-4-nitrobenzoate involves a series of carefully controlled reactions, often starting from aromatic precursors. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and efficiency. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions, reducing production time and minimizing byproducts. These innovations have significantly contributed to the scalability of this compound for industrial applications.

One of the most notable applications of Ethyl 3-bromo-2-fluoro-4-nitrobenzoate is in the field of medicinal chemistry. The compound serves as an intermediate in the synthesis of bioactive molecules, particularly those with potential anti-cancer and anti-inflammatory properties. Studies have shown that the bromine and fluorine substituents enhance the compound's ability to interact with specific biological targets, such as protein kinases and inflammatory pathways. This has led to its use in drug discovery programs targeting chronic diseases.

In addition to its pharmaceutical applications, Ethyl 3-bromo-2-fluoro-4-nitrobenzoate has found utility in materials science. The nitro group imparts strong electron-withdrawing properties, making it suitable for applications in organic electronics. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating this compound into polymer blends can enhance electrical conductivity without compromising mechanical stability.

The environmental impact of Ethyl 3-bromo-2-fluoro-4-nitrobenzoate has also been a topic of interest. Given its complex structure, understanding its degradation pathways is crucial for ensuring sustainable production and disposal practices. Recent research has focused on biodegradation studies using microbial consortia, revealing that certain bacteria can metabolize this compound under specific conditions. These findings have implications for waste management strategies in industries utilizing this compound.

From a safety standpoint, Ethyl 3-bromo-2-fluoro-4-nitrobenzoate exhibits moderate toxicity profiles when handled appropriately. Occupational exposure guidelines have been established to protect workers involved in its production and handling. Proper storage conditions, such as maintaining it in a cool, dry environment away from incompatible materials, are essential to prevent unintended reactions or degradation.

Looking ahead, the demand for Ethyl 3-bromo-2-fluoro-4-nitrobenzoate is expected to grow as new applications emerge across diverse industries. Collaborative efforts between academia and industry are likely to drive further innovations in its synthesis, characterization, and application. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in advancing modern chemical technologies.